Cas no 2171752-69-3 (4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171752-69-3
• MF: C₂₇H₂₃N₃O₅
• MW: 469.488626718521
• CID: 6492286
• PubChem ID: 165808590
• Update Time: 2025-06-25

4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• EN300-1518220
• 2171752-69-3
• 4-[(4-cyanophenyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid

• Inchi： 1S/C27H23N3O5/c28-15-17-9-11-18(12-10-17)29-26(33)24(13-14-25(31)32)30-27(34)35-16-23-21-7-3-1-5-19(21)20-6-2-4-8-22(20)23/h1-12,23-24H,13-14,16H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UVJJYJYGZGJJJJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C#N)=CC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 469.16377084g/mol
• Monoisotopic Mass: 469.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 129Ų

Additional information on 4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

4-(4-Cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid: A Comprehensive Overview

4-(4-Cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid is a complex organic compound with a unique chemical structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, identified by the CAS number 2171752-69-3, is characterized by its intricate molecular architecture, which includes a cyanophenyl group, a fluorenylmethoxycarbonyl (Fmoc) moiety, and a butanoic acid backbone. These structural features endow the compound with distinctive chemical properties and potential applications in various scientific domains.

The synthesis of 4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid typically involves multi-step organic reactions, often leveraging advanced techniques such as peptide coupling, carbonylation, and functional group transformations. The integration of the Fmoc group, a well-known protecting group in peptide synthesis, plays a pivotal role in controlling the reactivity of the compound during its preparation. Recent advancements in catalytic methods and green chemistry have further streamlined the synthesis process, making it more efficient and environmentally friendly.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The presence of the cyanophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Moreover, the Fmoc moiety enhances solubility and stability, making it an ideal candidate for exploring novel therapeutic agents. Recent studies have highlighted its potential in targeting protein kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmacological applications, 4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid has shown promise in materials science. Its rigid structure and functional groups make it suitable for designing advanced materials such as polymers, liquid crystals, and sensors. Researchers have explored its use in creating self-healing polymers and stimuli-responsive materials, which could revolutionize industries ranging from electronics to biomedical engineering.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's properties. Advanced molecular modeling techniques have enabled scientists to predict its behavior under various conditions, facilitating rational design strategies for optimizing its performance in different applications. Collaborative efforts between academic institutions and industry partners have also accelerated the translation of this compound into practical solutions.

In conclusion, 4-(4-cyanophenyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and multifaceted applications underscore its significance in advancing scientific research and technological innovation. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an increasingly important role in shaping the future of chemistry and related disciplines.